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Compound of Interest

Compound Name: Bictegravir-D4

Cat. No.: B15566421 Get Quote

Essential guidance for the proper handling and disposal of Bictegravir-D4, ensuring laboratory

safety and regulatory compliance.

Bictegravir-D4, a deuterated analog of the antiviral agent Bictegravir, is utilized in research

and development for analytical purposes.[1] Adherence to stringent disposal protocols is crucial

to mitigate potential environmental hazards and ensure the safety of laboratory personnel. This

guide provides a procedural framework for the safe disposal of Bictegravir-D4.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bictegravir-D4 is presented below.

This information is essential for a comprehensive understanding of the compound's

characteristics for safe handling.

Property Value

Molecular Formula C₂₁D₄H₁₄F₃N₃O₅

Molecular Weight 453.405 g/mol [2]

Appearance White to pale yellow solid[3][4]

Solubility Sparingly soluble in DMSO and DMF[3]

Storage
Recommended long-term at -18°C in a dry

place[3]
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Hazard Identification and Safety Precautions
Bictegravir-D4 is classified as a pharmaceutical-related compound of unknown potency.[5]

While comprehensive toxicological properties have not been fully investigated, it is known to

cause skin and eye irritation and may be harmful if swallowed or inhaled.[3][6]

Personal Protective Equipment (PPE): To ensure safety, the following PPE should be worn

when handling Bictegravir-D4:

Gloves: Chemical-resistant gloves are mandatory.[5]

Eye Protection: Tightly fitting safety goggles or glasses with side-shields.[5]

Protective Clothing: A laboratory coat or other impervious clothing should be worn.[6]

Respiratory Protection: In case of insufficient ventilation or when handling powders, suitable

respiratory equipment should be used.[3]

Step-by-Step Disposal Procedure
The disposal of Bictegravir-D4 must comply with all federal, state, and local regulations.[3] An

environmental hazard cannot be excluded in the event of unprofessional handling or disposal.

[3]

Segregation: All waste containing Bictegravir-D4, including contaminated labware (e.g.,

vials, pipette tips) and PPE, must be segregated from general laboratory waste.

Containment: Collect the segregated waste in a clearly labeled, sealed, and appropriate

hazardous waste container to prevent leaks or spills.

Professional Disposal: Excess and expired Bictegravir-D4 should be offered to a licensed

hazardous material disposal company.[5] Incineration in a facility equipped with an

afterburner and scrubber is a potential disposal method.[5]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[3]
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Important Note: Do not dispose of Bictegravir-D4 down the drain or in the general trash unless

following specific institutional or regulatory guidelines for decontaminated materials.[7][8] For

trace amounts, some general guidelines for non-flushable medicines suggest mixing the

substance with an unappealing material like coffee grounds or cat litter before placing it in a

sealed container in the trash.[7] However, for a laboratory setting, disposal as hazardous

chemical waste is the standard and recommended procedure.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Bictegravir-D4.
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Start: Bictegravir-D4 Waste Generated

Assess Waste Type
(e.g., solid, liquid, contaminated PPE)

Segregate as Hazardous Waste

Place in Labeled, Sealed
Hazardous Waste Container

Store Securely for Pickup

Contact Environmental Health & Safety (EHS)

Arrange for Pickup by
Licensed Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Bictegravir-D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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